4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 1-[9-hydroxy-7-(5-methylthiophen-2-yl)-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C18H21NO3S/c1-11(2)18(21)19-6-7-22-17-14(10-19)8-13(9-15(17)20)16-5-4-12(3)23-16/h4-5,8-9,11,20H,6-7,10H2,1-3H3
• InChI Key: SKBWMGJBMCXPRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC3=C(C(=C2)O)OCCN(C3)C(=O)C(C)C
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a benzoxazepine derivative that has been synthesized using various methods. The purpose of

Mechanism of Action

The exact mechanism of action of 4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a partial antagonist at the dopamine D2 receptor. This dual mechanism of action may contribute to the anxiolytic, antidepressant, and antipsychotic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may further contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol in lab experiments is its selectivity for the serotonin 5-HT1A receptor and dopamine D2 receptor. This selectivity may allow for more precise and targeted experiments. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol. One direction is to further investigate its potential therapeutic applications in humans, particularly in the treatment of anxiety, depression, and schizophrenia. Another direction is to investigate its potential applications in other scientific research fields, such as cancer research. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been achieved using various methods. One of the most common methods involves the reaction of 5-methyl-2-thiophenecarboxylic acid with isobutyryl chloride in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding acid chloride. This is then reacted with 2-amino-2-methyl-1-propanol in the presence of a base such as triethylamine to form the desired benzoxazepine derivative.

Scientific Research Applications

4-isobutyryl-7-(5-methyl-2-thienyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has potential applications in various scientific research fields. One of the most promising applications is in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, this compound has been shown to have antipsychotic effects, making it a potential candidate for the treatment of schizophrenia.